Cas no 1806489-59-7 (4-Fluoropyrimidine-5-acetonitrile)

• Product Name: 4-Fluoropyrimidine-5-acetonitrile
• CAS No: 1806489-59-7
• MF: C₆H₄FN₃
• MW: 137.114463806152
• CID: 4826641
• Update Time: 2025-06-10

4-Fluoropyrimidine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoropyrimidine-5-acetonitrile

• Inchi： 1S/C6H4FN3/c7-6-5(1-2-8)3-9-4-10-6/h3-4H,1H2
• InChI Key： VWIXVCKCUWGGIQ-UHFFFAOYSA-N
• SMILES： FC1C(=CN=CN=1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• XLogP3: 0.3
• Topological Polar Surface Area: 49.6

Additional information on 4-Fluoropyrimidine-5-acetonitrile

4-Fluoropyrimidine-5-acetonitrile (CAS No. 1806489-59-7): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Fluoropyrimidine-5-acetonitrile, identified by its Chemical Abstracts Service (CAS) number CAS No. 1806489-59-7, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a fluorinated pyrimidine core linked to an acetonitrile group, has garnered considerable attention due to its broad applicability in the synthesis of bioactive molecules, particularly in oncology and antiviral drug development.

The structural motif of 4-Fluoropyrimidine-5-acetonitrile combines the unique electronic properties of the fluorine atom with the nucleophilic potential of the acetonitrile moiety. The fluorine substituent at the 4-position enhances the metabolic stability and binding affinity of resulting drug candidates, while the acetonitrile group serves as a versatile handle for further functionalization via nucleophilic substitution or condensation reactions. This dual functionality makes it an indispensable building block for medicinal chemists.

In recent years, the demand for fluorinated pyrimidines has surged, driven by their demonstrated efficacy in modulating biological pathways relevant to human diseases. Notably, compounds incorporating this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. For instance, studies have highlighted the role of 4-Fluoropyrimidine-5-acetonitrile derivatives in developing small-molecule inhibitors that target tyrosine kinases, which are critical drivers of tumor growth and angiogenesis.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify novel derivatives of 4-Fluoropyrimidine-5-acetonitrile. Advanced methodologies such as structure-based drug design and machine learning algorithms have accelerated the optimization process, enabling rapid identification of lead compounds with enhanced pharmacokinetic profiles. Recent publications underscore the compound's utility in generating inhibitors with improved solubility, bioavailability, and target specificity.

Beyond oncology, 4-Fluoropyrimidine-5-acetonitrile has found applications in antiviral research. The fluorine atom's ability to modulate receptor binding affinities has been exploited in designing nucleoside analogs that disrupt viral replication cycles. For example, researchers have utilized this intermediate to synthesize prodrugs that yield active antiviral agents upon enzymatic hydrolysis, offering a strategy to improve therapeutic efficacy while minimizing side effects.

The synthetic accessibility of CAS No. 1806489-59-7 is another factor contributing to its widespread adoption. Modern synthetic routes have been developed to produce this compound with high purity and yield, often involving palladium-catalyzed cross-coupling reactions or transition-metal-mediated fluorination processes. These advances have not only reduced production costs but also opened avenues for scalable manufacturing, ensuring adequate supply for both academic research and industrial applications.

The versatility of 4-Fluoropyrimidine-5-acetonitrile extends to its role in developing vaccines and immunomodulators. Researchers have explored its incorporation into peptidomimetics designed to engage immune receptors selectively. By fine-tuning the substitution patterns on the pyrimidine ring, scientists have generated compounds that elicit robust immune responses against pathogens without triggering excessive inflammation—a critical balance in vaccine design.

In conclusion, 4-Fluoropyrimidine-5-acetonitrile (CAS No. 1806489-59-7) represents a cornerstone in contemporary pharmaceutical synthesis. Its unique structural features and reactivity profile have positioned it as a linchpin for developing innovative therapeutics across multiple disease domains. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.